Cas no 1006455-84-0 (3-(4-amino-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 3-(4-amino-1H-pyrazol-1-yl)propanoic acid
• CAS No: 1006455-84-0
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD04969598
• CID: 3059254
• PubChem ID: 19620623
• Update Time: 2025-05-20

3-(4-amino-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Amino-pyrazol-1-yl)-propionic acid
• 3-(4-amino-1H-pyrazol-1-yl)propanoic acid
• BBL040927
• SCHEMBL23120471
• 3-(4-amino-1H-pyrazol-1-yl)propanoicacid
• CS-0058343
• EN300-92568
• Z802829580
• STK510068
• 1006455-84-0
• 3-(4-aminopyrazol-1-yl)propanoic acid
• AKOS000309950

• MDL： MFCD04969598
• Inchi： 1S/C6H9N3O2/c7-5-3-8-9(4-5)2-1-6(10)11/h3-4H,1-2,7H2,(H,10,11)
• InChI Key： QLFWTMYISARUBA-UHFFFAOYSA-N
• SMILES： OC(CCN1C=C(C=N1)N)=O

Computed Properties

• Exact Mass: 155.069476538Da
• Monoisotopic Mass: 155.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(4-amino-1H-pyrazol-1-yl)propanoic acid

Introduction to 3-(4-amino-1H-pyrazol-1-yl)propanoic acid (CAS No. 1006455-84-0)

3-(4-amino-1H-pyrazol-1-yl)propanoic acid (CAS No. 1006455-84-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(4-amino-1H-pyrazol-1-yl)propionic acid, is characterized by its unique structural features, which include a pyrazole ring and an amino group, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 3-(4-amino-1H-pyrazol-1-yl)propanoic acid consists of a propionic acid moiety attached to a 4-amino-substituted pyrazole ring. The presence of these functional groups imparts a range of chemical and biological properties that are highly relevant to drug discovery and development. The pyrazole ring is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to biological targets such as enzymes and receptors. The amino group, on the other hand, can participate in hydrogen bonding and electrostatic interactions, enhancing the compound's affinity for specific binding sites.

Recent studies have highlighted the potential of 3-(4-amino-1H-pyrazol-1-yl)propanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 3-(4-amino-1H-pyrazol-1-yl)propanoic acid could serve as a lead compound for the development of new treatments for conditions such as arthritis and chronic pain.

In addition to its anti-inflammatory effects, 3-(4-amino-1H-pyrazol-1-yl)propanoic acid has also been investigated for its potential as an anticancer agent. A study published in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 3-(4-amino-1H-pyrazol-1-yl)propanoic acid have also been studied in detail. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective use as a therapeutic agent. The compound's high solubility and low molecular weight contribute to its good oral bioavailability, making it suitable for oral administration in clinical settings.

Clinical trials involving derivatives of 3-(4-amino-1H-pyrazol-1-yl)propanoic acid are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and potential approval as new drugs.

The synthetic routes for preparing 3-(4-amino-1H-pyrazol-1-yl)propanoic acid have been extensively studied and optimized. One common approach involves the reaction of 4-aminoantipyrine with bromopropionic acid or its ester derivatives under appropriate conditions. This method yields high purity products with good yields, making it suitable for large-scale production in industrial settings.

In conclusion, 3-(4-amino-1H-pyrazol-1-yl)propanoic acid (CAS No. 1006455-84-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of new therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this compound, further solidifying its importance in the field.